Cas no 2097868-44-3 (3,3,3-trifluoro-N-(thiophen-2-yl)(thiophen-3-yl)methylpropane-1-sulfonamide)

• Product Name: 3,3,3-trifluoro-N-(thiophen-2-yl)(thiophen-3-yl)methylpropane-1-sulfonamide
• CAS No: 2097868-44-3
• MF: C₁₂H₁₂F₃NO₂S₃
• MW: 355.419389724731
• CID: 5907040
• PubChem ID: 126853491
• Update Time: 2025-05-23

3,3,3-trifluoro-N-(thiophen-2-yl)(thiophen-3-yl)methylpropane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,3,3-trifluoro-N-(thiophen-2-yl)(thiophen-3-yl)methylpropane-1-sulfonamide
• 2097868-44-3
• F6556-9011
• 3,3,3-Trifluoro-N-(thiophen-2-yl(thiophen-3-yl)methyl)propane-1-sulfonamide
• 3,3,3-trifluoro-N-[thiophen-2-yl(thiophen-3-yl)methyl]propane-1-sulfonamide
• AKOS040703878
• 3,3,3-trifluoro-N-[(thiophen-2-yl)(thiophen-3-yl)methyl]propane-1-sulfonamide

• Inchi： 1S/C12H12F3NO2S3/c13-12(14,15)4-7-21(17,18)16-11(9-3-6-19-8-9)10-2-1-5-20-10/h1-3,5-6,8,11,16H,4,7H2
• InChI Key： XTCIAUDBBBNYTI-UHFFFAOYSA-N
• SMILES： S(CCC(F)(F)F)(NC(C1=CC=CS1)C1=CSC=C1)(=O)=O

Computed Properties

• Exact Mass: 354.99822663g/mol
• Monoisotopic Mass: 354.99822663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 111Ų

Additional information on 3,3,3-trifluoro-N-(thiophen-2-yl)(thiophen-3-yl)methylpropane-1-sulfonamide

Introduction to 3,3,3-Trifluoro-N-(Thiophen-2-Yl)(Thiophen-3-Yl)Methylpropane-1-Sulfonamide (CAS No. 2097868-44-3)

The compound 3,3,3-trifluoro-N-(thiophen-2-yl)(thiophen-3-yl)methylpropane-1-sulfonamide with CAS number 2097868-44-3 is a highly specialized organic material that has garnered significant attention in the fields of materials science and pharmaceutical research. This compound is characterized by its unique chemical structure, which incorporates a trifluoromethyl group attached to a propane sulfonamide backbone, further substituted with two thiophene rings at specific positions. The presence of these functional groups imparts distinctive electronic and structural properties to the molecule, making it a promising candidate for various applications.

Recent studies have highlighted the potential of thiophene-containing sulfonamides in enhancing the performance of organic semiconductors. The trifluoromethyl group in this compound contributes to its high electron-withdrawing capacity, which is crucial for modulating the electronic properties of materials. Additionally, the sulfonamide group is known for its ability to form hydrogen bonds, which can influence the solubility and stability of the compound in different solvents. These attributes make CAS No. 2097868-44-3 a valuable component in the development of advanced materials for electronic devices.

The synthesis of 3,3,3-trifluoro-N-(thiophen-2-yl)(thiophen-3-yllmethylpropane-1-sulfonamide involves a multi-step process that typically begins with the preparation of the trifluoromethylated propane sulfonamide precursor. This precursor is then subjected to nucleophilic substitution reactions with thiophene derivatives under controlled conditions to achieve the desired substitution pattern. The reaction conditions are optimized to ensure high yield and purity of the final product. Researchers have reported that the use of specific catalysts and solvents can significantly improve the efficiency of these reactions.

In terms of applications, this compound has shown potential in the field of drug discovery. The sulfonamide group is often associated with bioactive properties, and its presence in this molecule makes it a candidate for exploring new therapeutic agents. Recent studies have focused on evaluating its activity against various enzymes and receptors, which could pave the way for its use in treating diseases such as cancer and inflammatory disorders.

Moreover, the thiophene rings in this compound contribute to its aromaticity and conjugation properties, which are essential for its role as a building block in supramolecular chemistry. The ability to form π–π interactions with other aromatic systems makes it a versatile component in constructing complex molecular architectures.

Recent advancements in computational chemistry have also enabled researchers to predict the electronic properties and reactivity of CAS No. 2097868-44-3 with greater accuracy. These computational studies have provided insights into its potential as a dopant in organic light-emitting diodes (OLEDs) and other optoelectronic devices. The combination of its electron-withdrawing groups and aromatic substituents makes it an attractive candidate for enhancing device performance.

In conclusion, 3,3,3-trifluoro-N-(thiophen-2-yll(thiophen-3-yllmethylpropane1-sulfonamide (CAS No. 209786844) represents a cutting-edge material with diverse applications across multiple scientific domains. Its unique chemical structure and functional groups make it a focal point for ongoing research aimed at unlocking its full potential in materials science and pharmacology.